Cas no 1548986-12-4 (6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID)

• Product Name: 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID
• CAS No: 1548986-12-4
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• MDL: MFCD24318714
• CID: 5244634
• Update Time: 2025-07-02

6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-hydrazinyl-
• 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID

• MDL： MFCD24318714
• Inchi： 1S/C5H6N4O2/c6-9-4-2-7-1-3(8-4)5(10)11/h1-2H,6H2,(H,8,9)(H,10,11)
• InChI Key： MGJANCUTGQRCKZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(NN)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID

Comprehensive Overview of 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID (CAS No. 1548986-12-4): Properties, Applications, and Research Insights

6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID (CAS No. 1548986-12-4) is a specialized organic compound gaining significant attention in pharmaceutical and biochemical research. This heterocyclic derivative, featuring a pyrazine core with hydrazine and carboxylic acid functional groups, exhibits unique reactivity and potential applications in drug discovery, agrochemicals, and material science. Its molecular structure (C₅H₆N₄O₂) enables diverse chemical modifications, making it a valuable intermediate for synthesizing biologically active molecules.

Recent studies highlight the compound's role in developing kinase inhibitors and antimicrobial agents, aligning with current research trends targeting antibiotic resistance and cancer therapeutics. The hydrazinyl moiety facilitates Schiff base formation, while the carboxylic acid group allows conjugation with other pharmacophores. Researchers increasingly explore its derivatives for structure-activity relationship (SAR) studies, particularly in modulating enzyme inhibition profiles.

From a synthetic chemistry perspective, 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID serves as a versatile building block for heterocyclic expansion reactions. Its stability under physiological conditions makes it suitable for prodrug design, addressing solubility challenges in drug formulation. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and regulatory considerations position this compound favorably, as it lacks heavy metal contaminants and shows biodegradable potential. Industrial-scale production employs green chemistry principles, minimizing hazardous byproducts. The growing demand for pyrazine-based compounds in electronic materials further expands its applications beyond life sciences.

Emerging patent literature reveals innovative uses in fluorescent probes and metal-organic frameworks (MOFs), capitalizing on its chelating properties. Computational studies (molecular docking and DFT calculations) predict favorable binding affinities with biological targets, guiding rational drug design. Storage recommendations suggest anhydrous conditions at 2-8°C to maintain stability.

Quality control protocols for CAS No. 1548986-12-4 include rigorous residual solvent analysis and chiral purity assessment, ensuring batch-to-batch consistency. The compound's logP value (-1.2) indicates hydrophilic character, informing formulation strategies. Recent advancements in continuous flow synthesis have improved production efficiency while reducing costs.

Academic and industrial researchers frequently inquire about its synthetic routes, scaling-up challenges, and derivatization techniques – topics addressed in recent review articles. The compound's safety profile shows low acute toxicity (LD₅₀ >2000 mg/kg), supporting its use in various research applications. Collaborative studies investigate its potential in bioconjugation chemistry for targeted drug delivery systems.

Market analysis indicates rising demand for 6-HYDRAZINYLPYRAZINE-2-CARBOXYLIC ACID across North America and Asia-Pacific regions, driven by increased R&D investment in precision medicine. Suppliers now offer customized isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies. Technical bulletins emphasize proper handling to prevent hydrazine decomposition during long-term storage.

Future research directions may explore its utility in covalent inhibitor design and polymeric materials, leveraging both functional groups. The compound's UV-Vis absorption characteristics (λ_max 270 nm) enable convenient reaction monitoring. Cross-disciplinary applications are emerging in battery electrolytes and corrosion inhibitors, demonstrating its multifaceted potential.